![molecular formula C16H22N2S B2677871 4-(4-Hexylphenyl)-5-methyl-1,3-thiazol-2-amine CAS No. 743444-25-9](/img/structure/B2677871.png)
4-(4-Hexylphenyl)-5-methyl-1,3-thiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-Hexylphenyl)-5-methyl-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C16H22N2S and its molecular weight is 274.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Agents
Research into thiazole derivatives has highlighted their potential as antimicrobial agents. For example, the synthesis of formazans from Mannich bases of thiazole compounds has demonstrated moderate antimicrobial activity against bacterial strains such as Escherichia coli and Salmonella typhi, as well as fungal strains including Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).
Synthesis and Optical Properties
The synthesis of poly(p-benzamide)s bearing oligothiophene on the amide nitrogen atom through an alkylene spacer has been researched, with findings indicating controlled polymerization and specific interactions between oligothiophene chromophores based on the structure of the repeating unit (Takagi et al., 2013).
Corrosion Resistance
Thiazole and thiadiazole derivatives have been studied for their corrosion inhibition performance on metals. Quantum chemical calculations and molecular dynamics simulation approaches have been used to predict the corrosion inhibition performances of these compounds, showing promising results for protecting metal surfaces against corrosion (Kaya et al., 2016).
Antiproliferative and Antimicrobial Properties
Newly synthesized Schiff bases derived from 1,3,4-thiadiazole compounds have been investigated for their biological activities, showing significant DNA protective ability against oxidative damage and antimicrobial activity against specific bacterial strains. These findings underline the potential of thiazole derivatives in developing new therapeutic agents (Gür et al., 2020).
Inhibition of 5-Lipoxygenase for Anti-inflammatory Activity
The biological evaluation of N-aryl-4-aryl-1,3-thiazole-2-amine derivatives has identified potent anti-inflammatory activity through direct inhibition of 5-lipoxygenase, an enzyme involved in inflammation-related diseases. This highlights the therapeutic potential of thiazole derivatives in treating inflammation-related conditions (Suh et al., 2012).
Properties
IUPAC Name |
4-(4-hexylphenyl)-5-methyl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2S/c1-3-4-5-6-7-13-8-10-14(11-9-13)15-12(2)19-16(17)18-15/h8-11H,3-7H2,1-2H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WASYNUYLPZKAOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC=C(C=C1)C2=C(SC(=N2)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.